Cas no 93489-19-1 (Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy-)

• Product Name: Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy-
• CAS No: 93489-19-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4338095
• PubChem ID: 86105411
• Update Time: 2025-04-24

Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy-
• EN300-1814470
• TQP0279
• 93489-19-1

• Inchi： 1S/C11H13NO4/c1-14-8-4-10(15-2)9(6-12-7-13)11(5-8)16-3/h4-5H,6H2,1-3H3
• InChI Key： PNINWVUUMSEJFE-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(OC)=CC(OC)=C1CN=C=O

Computed Properties

• Exact Mass: 223.08445790Da
• Monoisotopic Mass: 223.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.1Ų